Cas no 190601-12-8 ((S,S'')-2,2''-Bis(S)-4-isopropyloxazolin-2-yl-1,1''-biferrocene)

• Product Name: (S,S'')-2,2''-Bis(S)-4-isopropyloxazolin-2-yl-1,1''-biferrocene
• CAS No: 190601-12-8
• MF: C₃₂H₃₆Fe₂N₂O₂
• MW: 592.330451011658
• MDL: MFCD15072145
• CID: 1383966
• PubChem ID: 87561423
• Update Time: 2024-11-01

(S,S'')-2,2''-Bis(S)-4-isopropyloxazolin-2-yl-1,1''-biferrocene Chemical and Physical Properties

Names and Identifiers

• iron, μ-[2,5'-bis[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl][bi-1,3-cyclopentadien-1-yl]-5,5'-diyl-kappaC^{5
• μ-{2,5'-Bis[(4S)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]-1,1'-bi(cyclopenta-1,3-dien-1-yl)-5,5'-diyl-kappaC^{5
• LogP}}
• (S,S'')-2,2''-Bis[(S)-4-isopropyloxazolin-2-yl]-1,1''-biferrocene
• cyclopenta-1,3-diene,iron(2+),(4S)-4-propan-2-yl-2-[2-[2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]cyclopenta-1,3-dien-1-yl]cyclopenta-2,4-dien-1-yl]-4,5-dihydro-1,3-oxazole
• (4S)-4-propan-2-yl-2-[2-[2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]cyclopenta-1,3-dien-1-yl]cyclopenta-2,4-dien-1-yl]-4,5-dihydro-1,3-oxazole
• (S,S')-2,2'-Bis[(S)-4-isopropyloxazolin-2-yl]-1,1'-biferrocene
• B3197
• cyclopenta-1,3-diene
• iron(2+)
• (S,S'')-2,2''-Bis(S)-4-isopropyloxazolin-2-yl-1,1''-biferrocene
• (S,S'')-2,2''-Bis[(S)-4-isopropyloxazolin-2-yl]-1,1''-biferrocene>1,1′′-Biferrocene, 2,2′′-bis[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-, (2S,2′′S)- (9CI)

• MDL： MFCD15072145
• Inchi： 1S/C22H26N2O2.2C5H5.2Fe/c1-13(2)19-11-25-21(23-19)17-9-5-7-15(17)16-8-6-10-18(16)22-24-20(12-26-22)14(3)4;2*1-2-4-5-3-1;;/h5-10,13-14,19-20H,11-12H2,1-4H3;2*1-5H;;/q-2;2*-1;2*+2/t19-,20-;;;;/m0..../s1
• InChI Key： GSVKKVGUOIENJR-NRMJSFJRSA-N
• SMILES： [Fe+2].[Fe+2].O1C([H])([H])[C@@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N=C1[C-]1C([H])=C([H])C([H])=C1C1=C(C([H])=C([H])[C-]1[H])C1=N[C@@]([H])(C([H])([H])O1)C([H])(C([H])([H])[H])C([H])([H])[H].[C-]1([H])C([H])=C([H])C([H])=C1[H].[C-]1([H])C([H])=C([H])C([H])=C1[H]

Computed Properties

• Exact Mass: 592.14800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 5

Experimental Properties

• Density: No data available
• Melting Point: No data available
• Flash Point: No data available
• PSA: 43.18000
• LogP: 5.68160

(S,S'')-2,2''-Bis(S)-4-isopropyloxazolin-2-yl-1,1''-biferrocene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better